Cas no 2565792-34-7 (2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine)
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine
- D81349
- 2565792-34-7
- 2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine, 97% (>99% ee)
- CS-0092482
- 2-[(2S,3S)-4-anthracen-9-yl-3-tert-butyl-2H-1,3-benzoxaphosphol-2-yl]pyridine
- MFCD32641188
-
- MDL: MFCD32641188
- Inchi: 1S/C30H26NOP/c1-30(2,3)33-28-24(15-10-17-26(28)32-29(33)25-16-8-9-18-31-25)27-22-13-6-4-11-20(22)19-21-12-5-7-14-23(21)27/h4-19,29H,1-3H3/t29-,33-/m0/s1
- InChI Key: OOWWKYOGZURVKL-ZQAZVOLISA-N
- SMILES: [P@@]1(C2C(=CC=CC=2O[C@@H]1C1C=CC=CN=1)C1C2C=CC=CC=2C=C2C=CC=CC=12)C(C)(C)C
Computed Properties
- Exact Mass: 447.175201451g/mol
- Monoisotopic Mass: 447.175201451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 653
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 22.1
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB549304-25 mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine, 97% (>99% ee); . |
2565792-34-7 | 97% | 25mg |
€68.10 | 2023-07-10 | |
| abcr | AB549304-100 mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine, 97% (>99% ee); . |
2565792-34-7 | 97% | 100MG |
€181.00 | 2023-07-10 | |
| abcr | AB549304-500 mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine, 97% (>99% ee); . |
2565792-34-7 | 97% | 500MG |
€709.00 | 2023-07-10 | |
| eNovation Chemicals LLC | Y1252710-100mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine |
2565792-34-7 | 97% | 100mg |
$190 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1163122-100mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine |
2565792-34-7 | 97% | 100mg |
¥1587.00 | 2024-08-09 | |
| Ambeed | A1207642-100mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine |
2565792-34-7 | 97% | 100mg |
$83.0 | 2025-02-20 | |
| Aaron | AR01XDRU-100mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine |
2565792-34-7 | 97% | 100mg |
$125.00 | 2025-02-12 | |
| abcr | AB549304-25mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine, 97% (>99% ee); . |
2565792-34-7 | 97% | 25mg |
€69.00 | 2025-02-18 | |
| abcr | AB549304-100mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine, 97% (>99% ee); . |
2565792-34-7 | 97% | 100mg |
€184.00 | 2025-02-18 | |
| abcr | AB549304-500mg |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine, 97% (>99% ee); . |
2565792-34-7 | 97% | 500mg |
€720.00 | 2025-02-18 |
2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine
Comprehensive Overview of 2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine (CAS No. 2565792-34-7)
The compound 2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine (CAS No. 2565792-34-7) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. Its unique structural features, including the anthracene moiety and the dihydrobenzo[d][1,3]oxaphosphole ring system, make it a valuable building block for advanced applications. Researchers are particularly interested in its potential as a ligand in catalytic systems or as a fluorescent probe due to the photophysical properties of the anthracenyl group.
In recent years, the demand for chiral phosphorous-containing compounds like 2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine has surged, driven by their utility in asymmetric catalysis and drug discovery. The stereogenic centers at the 2S and 3S positions enhance its selectivity in enantioselective reactions, a hot topic in modern green chemistry. This aligns with the growing trend of sustainable synthesis, where efficiency and environmental impact are prioritized. Users searching for "chiral phosphorous ligands" or "anthracene-based fluorescent materials" will find this compound highly relevant.
The tert-butyl group in the structure contributes to the compound's steric bulk, which can influence its reactivity and stability in various conditions. This feature is particularly valuable in high-performance materials, where thermal and oxidative stability are critical. Additionally, the pyridine ring offers coordination sites for metal ions, expanding its applicability in coordination chemistry and metal-organic frameworks (MOFs). These attributes make CAS No. 2565792-34-7 a versatile candidate for interdisciplinary research.
From an SEO perspective, this compound addresses frequently searched queries such as "applications of anthracene derivatives", "phosphorous heterocycles in catalysis", and "chiral building blocks for drug development". Its complex nomenclature, including keywords like dihydrobenzo[d][1,3]oxaphosphole and anthracen-9-yl, ensures visibility in specialized academic and industrial searches. Furthermore, the integration of AI-driven drug design and computational chemistry tools has accelerated the exploration of such compounds, making them a focal point for innovation.
In summary, 2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine represents a cutting-edge example of how molecular design can address contemporary challenges in science and technology. Its multifaceted applications, combined with its structural uniqueness, position it as a compound of enduring interest in both academic and industrial settings.
2565792-34-7 (2-((2S,3S)-4-(Anthracen-9-yl)-3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-2-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)